2-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyphenyl)acetamide

• IUPAC Name: 2-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C20H18N2O5S2/c1-26-15-8-7-12(9-16(15)27-2)10-17-19(25)22(20(28)29-17)11-18(24)21-13-5-3-4-6-14(13)23/h3-10,23H,11H2,1-2H3,(H,21,24)/b17-10-
• InChI Key: VAXOTHKWKQQTMU-YVLHZVERSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3O)OC
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

2-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18N2O5S2 and its molecular weight is 430.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that thiazolidinone derivatives, including compounds with structural similarities to the one , exhibit significant antimicrobial properties. For instance, Baviskar et al. (2013) synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives and evaluated them for in vitro antibacterial and antifungal activities. The compounds showed promising activity against various bacterial and fungal strains (Baviskar, Khadabadi, & Deore, 2013).

Antioxidant and Antifungal Agents

Karanth et al. (2019) synthesized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives and assessed their antioxidant and antibacterial activities. The compounds demonstrated good antibacterial activity and potent antioxidant properties, indicating their potential use in pharmaceutical applications as antioxidant and antifungal agents (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Anti-inflammatory and Analgesic Properties

Faheem (2018) focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole novel derivatives, investigating their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The study unveiled that certain derivatives exhibit binding and moderate inhibitory effects in all assays, highlighting their potential as anti-inflammatory and analgesic agents (Faheem, 2018).

Hypoglycemic Activity

Nikalje et al. (2012) synthesized novel 2, 4-thiazolidinedione derivatives and evaluated their hypoglycemic activity in an animal model. The study indicated that some derivatives exhibit promising hypoglycemic activity, suggesting their potential application in diabetes management (Nikalje, Deshp, & Une, 2012).